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Compound Name: Ethyl 1-piperidineacetate

Cat. No.: B1583001 Get Quote

An In-Depth Technical Guide to Sourcing and Qualifying High-Purity Ethyl 1-piperidineacetate
for Research and Pharmaceutical Development

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive framework for sourcing, evaluating, and handling high-purity Ethyl 1-
piperidineacetate (CAS No. 23853-10-3). Moving beyond a simple supplier list, this document

establishes a robust methodology for ensuring the quality and consistency of this critical

chemical intermediate, which is integral to the synthesis of various pharmacologically active

molecules.[1][2]

Strategic Importance of Ethyl 1-piperidineacetate
Ethyl 1-piperidineacetate is a key building block in synthetic organic chemistry.[3] As an α-

amino acid ethyl ester derivative, its piperidine moiety is a prevalent scaffold in numerous

pharmaceuticals and natural products.[4] The compound serves as a crucial reactant in the

synthesis of nicotinic acid receptor agonists for treating dyslipidemia, as well as various

benzhydrylamides and 1-alkylcyclanols for pharmacochemical studies.[1][2] Given its role in the

development of therapeutic agents, the purity of Ethyl 1-piperidineacetate is not merely a

matter of specification but a critical parameter that directly impacts reaction yield, impurity

profiles of the final active pharmaceutical ingredient (API), and ultimately, biological activity and

safety.
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Sourcing High-Purity Ethyl 1-piperidineacetate: A
Comparative Framework
Selecting a commercial supplier requires due diligence beyond catalog price. The primary

objective is to secure a consistent source of high-purity material accompanied by transparent

and comprehensive documentation. Below is a comparative table of prominent suppliers,

followed by the critical selection criteria.

Table 1: Comparison of Commercial Suppliers

Supplier Typical Purity CAS Number
Molecular
Weight

Key Identifiers

Sigma-Aldrich

(Merck)
98% 23853-10-3 171.24 g/mol

MDL:

MFCD00134496,

BRN: 123142[3]

[5]

Alfa Aesar

(Thermo Fisher)
Not Specified 23853-10-3 171.24 g/mol

Provides MSDS

and technical

information[1][3]

Combi-Blocks

Inc.
Not Specified 23853-10-3 171.24 g/mol

Supplier of

building blocks

for synthesis[6]

Accela ChemBio

Inc.
>=98% 23853-10-3 171.24 g/mol

Offers various

package sizes

(5g to 100g)[6]

Aladdin Scientific 98% 23853-10-3 171.24 g/mol

Provides pricing

for multiple

volumes[6]

Parchem Not Specified 23853-10-3 171.24 g/mol

Specialty

chemical

supplier[5]
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Certificate of Analysis (CoA): The most critical document. A comprehensive CoA should not

just state the purity but also detail the analytical method used (e.g., GC, HPLC) and list the

levels of known and unknown impurities. Always request a lot-specific CoA before purchase.

Purity Specification: A purity of ≥98% is common for this reagent.[6] For sensitive

applications, such as late-stage drug development, sourcing higher purity (e.g., >99.5%) may

be necessary to minimize downstream purification challenges.

Technical Support: Reputable suppliers provide access to technical service scientists who

can answer questions about product stability, solubility, and analytical methods.

Regulatory Documentation: For pharmaceutical development, suppliers who can provide

Safety Data Sheets (SDS), and statements on residual solvents or elemental impurities are

invaluable.

Incoming Quality Control: A Self-Validating Protocol
Upon receipt of Ethyl 1-piperidineacetate, it is imperative to perform in-house quality control

to verify the supplier's CoA and ensure the material has not degraded during transit. This

protocol serves as a self-validating system to safeguard your research.

Workflow for Incoming Material Verification
The following diagram outlines the logical flow for qualifying a new batch of Ethyl 1-
piperidineacetate.

Phase 1: Initial Checks Phase 2: Analytical Confirmation

Phase 3: Decision

Receive Material
(CAS: 23853-10-3)

Visual Inspection
(Clear, colorless to light yellow liquid)

Documentation Review
(Supplier CoA vs. PO Spec)

Structural Confirmation
(NMR, FT-IR)

If Docs OK Purity & Impurity Profile
(HPLC or GC)

Compare Results
(In-house vs. CoA)

Identity Confirmation
(Mass Spectrometry)

Accept / Reject Decision
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Click to download full resolution via product page

Caption: Workflow for qualifying incoming Ethyl 1-piperidineacetate.

Experimental Protocols
A. Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is a precise technique for quantifying the main component and separating it

from potential impurities, such as starting materials or by-products from synthesis.[7][8]

Methodology:

Mobile Phase Preparation: Prepare an isocratic mobile phase of 70:30 (v/v)

Acetonitrile:Water with 0.1% Formic Acid. Filter through a 0.45 µm filter and degas.

Standard Preparation: Accurately weigh approximately 25 mg of a reference standard of

Ethyl 1-piperidineacetate and dissolve in a 25 mL volumetric flask with the mobile phase

to create a 1 mg/mL stock solution. Prepare serial dilutions for a calibration curve if

quantitative analysis of impurities is required.

Sample Preparation: Prepare the newly received sample at the same 1 mg/mL

concentration in the mobile phase.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detector: UV at 210 nm.

Column Temperature: 30 °C.

Analysis: Inject the standard and sample solutions. The purity is calculated based on the

area percent of the main peak relative to the total peak area.
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B. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy provides unambiguous confirmation of the chemical structure

by probing the local environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.[7]

Methodology:

Sample Preparation: Dissolve 5-10 mg of Ethyl 1-piperidineacetate in approximately 0.7

mL of deuterated chloroform (CDCl₃).

Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

Expected ¹H NMR Signals (CDCl₃, chemical shifts δ in ppm):

Triplet (~4.1-4.2 ppm): 2H, corresponding to the -O-CH₂-CH₃ protons.

Singlet (~3.2-3.3 ppm): 2H, for the -N-CH₂-COO- protons.

Multiplet (~2.4-2.6 ppm): 4H, for the piperidine protons adjacent to the nitrogen.

Multiplet (~1.5-1.7 ppm): 6H, for the remaining piperidine ring protons.

Triplet (~1.2-1.3 ppm): 3H, from the ethyl ester's terminal methyl group (-CH₃).

Verification: The obtained spectrum should match the known spectrum of Ethyl 1-
piperidineacetate and be free of significant unassigned peaks.

Physicochemical Properties and Safe Handling
Understanding the physical properties and hazards of a chemical is fundamental to its safe use

in the laboratory.

Table 2: Physicochemical Data for Ethyl 1-piperidineacetate
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Property Value Source(s)

CAS Number 23853-10-3 [3][5][6]

Molecular Formula C₉H₁₇NO₂ [6]

Molecular Weight 171.24 g/mol [3][5][6]

Appearance
Clear, colorless to light yellow

liquid
[1][2][3]

Boiling Point 109-111 °C at 25 mmHg [1][3]

Density 0.984 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.453 [1][5]

Flash Point 91 °C (196 °F) - closed cup [5]

Storage Temperature 2-8°C [1][3]

Safety and Handling Protocols:

Ethyl 1-piperidineacetate is classified as an irritant.[2] Adherence to safety protocols is

mandatory.

Hazard Codes: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing mist/vapors), P280 (Wear protective

gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes).[2]

Personal Protective Equipment (PPE): Always use eyeshields, chemical-resistant gloves,

and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place as recommended (2-8°C) to

prevent degradation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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